1-(4-fluorophenyl)-N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)cyclopropane-1-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]cyclopropane-1-carboxamide
• InChI: InChI=1S/C20H18FNO2S/c21-16-5-3-15(4-6-16)20(8-9-20)19(23)22-12-17(14-7-11-25-13-14)18-2-1-10-24-18/h1-7,10-11,13,17H,8-9,12H2,(H,22,23)
• InChI Key: HJIOOKTWUUTTBP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=C(C=C2)F)C(=O)NCC(C3=CSC=C3)C4=CC=CO4
• Molecular Formula: C20H18FNO2S
• Molecular Weight: 355.4 g/mol

Description

1-(4-fluorophenyl)-N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)cyclopropane-1-carboxamide is a useful research compound. Its molecular formula is C20H18FNO2S and its molecular weight is 355.43. The purity is usually 95%.
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Scientific Research Applications

PET Radioligands for Neurological Studies

One study describes the preparation of fluoropyridinyl carboxamides for PET (Positron Emission Tomography) imaging, highlighting their potential as tracers for serotonin 5-HT(1A) receptors in the brain. These compounds exhibit high brain uptake, slow clearance, and are promising for in vivo quantification of 5-HT(1A) receptors, crucial in studying neuropsychiatric disorders (García et al., 2014).

Synthesis and Reactivity in Organic Chemistry

Another study demonstrates the one-pot synthesis of fluorine-containing benzo[b]furans, achieved through microwave-induced tandem intramolecular Wittig and Claisen rearrangement reactions. This work underscores the compound's versatility in organic synthesis, providing a straightforward method for creating complex fluorinated structures (Ramarao et al., 2004).

Antimicrobial and Antioxidant Applications

Research on ethyl cyclopropanecarboxylates fused with thiophene demonstrates significant antimicrobial and antioxidant properties. These compounds have shown promising results against various bacterial and fungal strains, besides exhibiting profound antioxidant potential, indicating their potential for pharmaceutical applications (Raghavendra et al., 2016).

Novel Inhibitors of Viral Infections

Furan-carboxamide derivatives have been identified as novel inhibitors against lethal H5N1 influenza A viruses, demonstrating significant antiviral activities. This suggests potential applications in developing antiviral agents for combating influenza outbreaks (Yongshi et al., 2017).

Antimicrobial Schiff Bases Synthesis

The synthesis of Schiff bases from thiophene carboxamido derivatives showcases their antimicrobial activity. This process utilizes the Gewald reaction, indicating the role of similar compounds in creating substances with potential antimicrobial properties (Arora et al., 2013).